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Compound of Interest

Compound Name: N-(3-aminophenyl)butanamide

Cat. No.: B091370

Essential Safety and Handling Guide for N-(3-
aminophenyl)butanamide

Disclaimer: A specific Safety Data Sheet (SDS) for N-(3-aminophenyl)butanamide (CAS
93469-29-5) is not publicly available. The following guidance is based on safety information
provided by chemical suppliers and general best practices for handling aromatic amines, a
class of compounds to which N-(3-aminophenyl)butanamide belongs. A thorough risk
assessment should be conducted before handling this chemical.

This guide provides essential safety, operational, and disposal information for researchers,
scientists, and drug development professionals working with N-(3-aminophenyl)butanamide.

Hazard Identification and Risk Assessment
N-(3-aminophenyl)butanamide is classified with the following hazard statements:
e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Aromatic amines as a class are known for potential health hazards including skin irritation,
allergic reactions, and organ damage through prolonged exposure.[1][2][3] They can be readily
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absorbed through the skin, gastrointestinal tract, and respiratory system.[3] Many aromatic
amines are also considered to be carcinogenic and mutagenic.[1][2][3]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
N-(3-aminophenyl)butanamide.

PPE Component Specification Rationale

Chemical-resistant gloves )
) o To prevent skin contact and
Hand Protection (e.g., Nitrile rubber). Double- ]
o absorption.
gloving is recommended.

Safety glasses with side
To protect eyes from splashes

Eye Protection shields or chemical safety
and dust.
goggles.
) To protect skin and personal
Body Protection Laboratory coat.

clothing from contamination.

Use in a well-ventilated area. If
] ] dust or aerosols are To prevent inhalation of dust or
Respiratory Protection
generated, a NIOSH-approved  vapors.

respirator may be necessary.

Footwear Closed-toe shoes. To protect feet from spills.

Operational Plan: Step-by-Step Handling
Procedures

3.1. Receiving and Storage
e Upon receipt, visually inspect the container for any damage or leaks.

o Store the container in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[4]

o Keep the container tightly closed when not in use.
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Label the storage area clearly with the chemical name and hazard warnings.

3.2. Handling and Use

All handling of N-(3-aminophenyl)butanamide should be conducted in a designated area,
preferably within a chemical fume hood to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.

Before handling, don the appropriate PPE as outlined in the table above.

When weighing the solid compound, do so in a manner that minimizes dust generation.
Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the area where the chemical is handled.

3.3. Spill Management

In case of a spill, evacuate the area and prevent entry of unnecessary personnel.
Wear appropriate PPE, including respiratory protection if necessary.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a sealed container for disposal.

For larger spills, use an inert absorbent material to contain the spill.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water. All
cleaning materials should be collected and disposed of as hazardous waste.

Disposal Plan

Proper disposal of N-(3-aminophenyl)butanamide and any contaminated materials is crucial

to protect personnel and the environment.

4.1. Waste Collection
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e Collect all waste containing N-(3-aminophenyl)butanamide (solid residue, contaminated
PPE, cleaning materials) in a clearly labeled, sealed, and compatible waste container.

e The label should include the full chemical name and the words "Hazardous Waste".[5]
4.2. Waste Storage

o Store the hazardous waste container in a designated, secure, and well-ventilated satellite
accumulation area.[5][6]

e The storage area should be away from incompatible materials.[5]
4.3. Final Disposal

e Under no circumstances should N-(3-aminophenyl)butanamide be disposed of down the
drain or in regular trash.[5]

e The primary and recommended method for disposal is through a licensed hazardous waste
disposal company.[5][6]

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal in accordance with all local, state, and federal regulations.[5]

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be
collected and disposed of as hazardous waste.[6]

Experimental Workflow

The following diagram illustrates a standard workflow for handling N-(3-
aminophenyl)butanamide in a laboratory setting.
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Standard Laboratory Workflow for Handling N-(3-aminophenyl)butanamide
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Caption: Standard laboratory workflow for handling N-(3-aminophenyl)butanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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